2-ethoxy-1-(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)ethanone
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Description
2-ethoxy-1-(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)ethanone is a useful research compound. Its molecular formula is C13H19N3O2 and its molecular weight is 249.314. The purity is usually 95%.
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Scientific Research Applications
Diversity-Oriented Synthesis and Biological Screening
Diversity-Oriented Synthesis of Substituted Tetrahydropyrones
A study by Zaware et al. (2011) demonstrates the oxidative carbon-hydrogen bond activation and click chemistry to synthesize a library of substituted tetrahydropyrones. This library aims to access structurally diverse compounds for screening against various biological targets (Zaware et al., 2011).
Microwave-Assisted Synthesis for Antimicrobial Compounds
Katade et al. (2008) utilized microwave energy for the synthesis of biologically active chalcone derivatives, demonstrating an efficient method to prepare pyrazole derivatives with potential antimicrobial activity (Katade et al., 2008).
Pharmacological Activity
σ1 Receptor Antagonist for Pain Management
Díaz et al. (2020) reported the synthesis and pharmacological activity of pyrazoles as σ1 receptor antagonists, highlighting their potential in pain management. The study emphasizes the solubility and metabolic stability of these compounds, making them suitable clinical candidates (Díaz et al., 2020).
Synthetic Methodologies for Heterocyclic Compounds
Regioselective Multicomponent Condensations
Chebanov et al. (2008) described regio- and chemoselective multicomponent protocols for synthesizing various heterocyclic compounds. This study showcases the versatility in synthesizing complex structures starting from simple precursors (Chebanov et al., 2008).
Synthesis of Antimicrobial Derivatives
Asif et al. (2021) explored the synthesis of 1-(5-((1H-pyrazol-1-yl)methyl)-2-aryl-1,3,4-oxadiazol-3(2H)-yl)ethanone derivatives, assessing their antibacterial properties against common pathogens. This work contributes to the ongoing search for new antimicrobial agents (Asif et al., 2021).
properties
IUPAC Name |
2-ethoxy-1-(7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-dien-11-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-2-18-9-13(17)15-6-7-16-12(8-15)10-4-3-5-11(10)14-16/h2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSVIBTPHRUAQPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)N1CCN2C(=C3CCCC3=N2)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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